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Compound of Interest

Compound Name: Fmoc-leucine-13C

Cat. No.: B1591251 Get Quote

A Technical Guide to N-(9-
Fluorenylmethoxycarbonyl)-L-leucine-¹³C
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical structure and properties of N-

(9-Fluorenylmethoxycarbonyl)-L-leucine-¹³C (Fmoc-L-Leucine-¹³C). This isotopically labeled

amino acid derivative is a critical reagent in peptide synthesis, proteomics, metabolomics, and

drug development.[1][2] The incorporation of a stable isotope allows for precise tracking and

quantification of peptides and proteins in complex biological systems.[2][3]

Chemical Structure and Composition
Fmoc-L-Leucine-¹³C is a derivative of the essential amino acid L-leucine. It is characterized by

two key modifications:

N-terminal Protection: The alpha-amino group of L-leucine is protected by a 9-

fluorenylmethoxycarbonyl (Fmoc) group. This bulky, base-labile protecting group is

fundamental to its application in Fmoc-based solid-phase peptide synthesis (SPPS).

Isotopic Labeling: The molecule contains one or more Carbon-13 (¹³C) atoms in place of the

naturally more abundant Carbon-12 (¹²C). The position and number of ¹³C atoms can vary

depending on the synthetic process and intended application. Common labeling patterns
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include labeling at the carboxyl carbon (C1) or uniformly across all six carbon atoms of the

leucine moiety.[4][5]

The IUPAC name for this compound is (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-

methylpentanoic acid, with the position of the ¹³C specified (e.g., -1-¹³C).[6][7]

Below is a diagram illustrating the relationship between the core components of the molecule.

N-(9-Fluorenylmethoxycarbonyl)-L-leucine-¹³C

L-Leucine-¹³C Core
(C₆H₁₂NO₂)

Amide Bond
(-NH-CO-)

Via α-amino group

Fmoc Group
(C₁₅H₁₁O₂)

Attached to

 

1. Start
(Resin with growing peptide)

2. Fmoc Deprotection
(Piperidine treatment)

3. Washing
(e.g., DMF, DCM)

4. Coupling
(Add Fmoc-L-Leu-¹³C + activators)

5. Washing
(e.g., DMF, DCM)

6. End of Cycle
(Peptide is one residue longer)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://aapep.bocsci.com/resources/isotope-labeled-amino-acids-a-comprehensive-guide-for-researchers.html
https://chempep.com/stable-isotope-labeled-amino-acids/
https://www.diagnosticsworldnews.com/news/2022/05/09/benefits-of-stable-isotope-labelling-in-biochemistry-research
https://www.diagnosticsworldnews.com/news/2022/05/09/benefits-of-stable-isotope-labelling-in-biochemistry-research
https://www.sigmaaldrich.com/US/en/product/aldrich/593532
https://isotope.com/l-leucine-n-fmoc-13c6-clm-3683-group
https://isotope.com/l-leucine-n-fmoc-13c6-clm-3683-group
https://amp.chemicalbook.com/ProductChemicalPropertiesCB0715450_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-leucine
https://www.benchchem.com/product/b1591251#chemical-structure-of-n-9-fluorenylmethoxycarbonyl-l-leucine-13c
https://www.benchchem.com/product/b1591251#chemical-structure-of-n-9-fluorenylmethoxycarbonyl-l-leucine-13c
https://www.benchchem.com/product/b1591251#chemical-structure-of-n-9-fluorenylmethoxycarbonyl-l-leucine-13c
https://www.benchchem.com/product/b1591251#chemical-structure-of-n-9-fluorenylmethoxycarbonyl-l-leucine-13c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1591251?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591251?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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